7-((5-Chlorothiophen-2-yl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine
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Description
7-((5-Chlorothiophen-2-yl)sulfonyl)-2-methyl-6,7,8,9-tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidine is a useful research compound. Its molecular formula is C14H13ClN4O2S2 and its molecular weight is 368.85. The purity is usually 95%.
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Scientific Research Applications
Applications in Scientific Research
Serotonin 5-HT6 Receptor Antagonism
- A study by Ivachtchenko et al. (2013) explored a range of 3-(arylsulfonyl)-2-(methylthio)pyrazolo[1,5-a]pyrimidines with a substituent amino group in the 7 position, including compounds structurally related to the given chemical. These compounds were found to exhibit antagonist activity at serotonin 5-HT6 receptors, which are a target for therapeutic intervention in various central nervous system (CNS) disorders. The study highlighted that specific structural modifications, like substituting the methyl group at position 5 with a phenyl or thiophen-2-yl substituent, influenced the antagonist activity. This research contributes to the understanding of the pharmacophore model for developing effective 5-HT6 antagonists (Ivachtchenko et al., 2013).
Synthesis and Structure-Activity Relationships
- The synthesis and study of the structure-activity relationships (SAR) of 3-arylsulfonyl-pyrazolo[1,5-a]pyrimidines were reported in research by Ivachtchenko et al. (2011). This study focused on understanding how the nature and position of substituents in these compounds affect their receptor antagonistic activity, contributing to the design of more effective drug candidates (Ivachtchenko et al., 2011).
Chemical Synthesis and Analysis
- Research by Chimichi et al. (1996) delved into the chemistry of substituted pyrazolo[1,5-a]pyrimidines, which includes compounds similar to the one . They investigated the reaction mechanisms and outcomes of various synthetic approaches, contributing to the broader understanding of pyrazolo[1,5-a]pyrimidine chemistry. This research is pivotal for developing new synthetic methods and understanding the reactivity of such compounds (Chimichi et al., 1996).
Properties
IUPAC Name |
11-(5-chlorothiophen-2-yl)sulfonyl-4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7-tetraene |
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InChI |
InChI=1S/C14H13ClN4O2S2/c1-9-6-13-16-7-10-8-18(5-4-11(10)19(13)17-9)23(20,21)14-3-2-12(15)22-14/h2-3,6-7H,4-5,8H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IANWHJJFUDJRPD-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C3=C(CN(CC3)S(=O)(=O)C4=CC=C(S4)Cl)C=NC2=C1 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN4O2S2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.9 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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